6-ethyl-4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate

Specification

• CAS No.: 259255-53-3
• Molecular Formula: C20H15F3O5
• Molecular Weight: 392.33
• IUPAC Name: [6-ethyl-4-oxo-3-phenoxy-2-(trifluoromethyl)chromen-7-yl] acetate
• Standard InChI: InChI=1S/C20H15F3O5/c1-3-12-9-14-16(10-15(12)26-11(2)24)28-19(20(21,22)23)18(17(14)25)27-13-7-5-4-6-8-13/h4-10H,3H2,1-2H3
• Standard InChI Key: ZCTZOWLKGZBSPI-UHFFFAOYSA-N
• SMILES: CCC1=CC2=C(C=C1OC(=O)C)OC(=C(C2=O)OC3=CC=CC=C3)C(F)(F)F

Introduction

General Characteristics of Chromenes

Chromenes, particularly those with trifluoromethyl and phenoxy substitutions, exhibit interesting pharmacological properties. These compounds often display antioxidant, anti-inflammatory, and antimicrobial activities, making them candidates for drug development.

Property	Description
Molecular Structure	Typically consists of a chromene ring with various substituents such as trifluoromethyl and phenoxy groups.
Biological Activity	Exhibits antioxidant, anti-inflammatory, and antimicrobial properties.
Synthesis	Often synthesized through condensation reactions involving appropriate aldehydes and chromene precursors.

Synthesis of Chromene Derivatives

The synthesis of chromene derivatives generally involves condensation reactions. For example, a mixture of an appropriate aldehyde and a chromene precursor can be reacted in the presence of a catalyst to form the desired compound.

Example Synthesis

• Starting Materials: Aldehydes (e.g., 3,5-bis-trifluoromethyl-benzaldehyde), chromene precursors (e.g., 4-hydroxycoumarin).

• Reaction Conditions: Ethanol as solvent, piperidine as catalyst, stirred at room temperature for several hours.

• Purification: Precipitation with water, washing with ice-cooled water and ethanol, drying in a vacuum.

Research Findings on Similar Compounds

Similar compounds, such as 4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl acetate, have been studied for their chemical properties and potential applications. These compounds often have molecular weights around 300-400 g/mol and exhibit complex chemical structures with multiple functional groups.